Cas no 871547-60-3 (N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide)

• Product Name: N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
• CAS No: 871547-60-3
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 6528203
• Update Time: 2025-08-04

N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
• 2-Furancarboxamide, N-[2-[1-[(2-methylphenyl)methyl]-1H-benzimidazol-2-yl]ethyl]-

• Inchi： 1S/C22H21N3O2/c1-16-7-2-3-8-17(16)15-25-19-10-5-4-9-18(19)24-21(25)12-13-23-22(26)20-11-6-14-27-20/h2-11,14H,12-13,15H2,1H3,(H,23,26)
• InChI Key： YIWBXZRVVDPSOM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCC1N(CC2=CC=CC=C2C)C2=CC=CC=C2N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

Research Briefing on N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS: 871547-60-3)

In recent years, the compound N-(2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS: 871547-60-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzimidazole and furan carboxamide moieties, has shown promising potential in various therapeutic applications. The latest research highlights its role as a modulator of specific biological targets, with studies focusing on its synthesis, pharmacokinetics, and mechanism of action.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and structural optimization of 871547-60-3 to enhance its bioavailability and target specificity. The researchers employed a multi-step synthesis approach, starting from 2-methylbenzylamine and furan-2-carboxylic acid derivatives, to achieve high yields and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, were utilized to confirm the compound's structure and purity. The study also investigated the compound's stability under physiological conditions, providing valuable insights for future formulation development.

Another significant area of research involves the pharmacological evaluation of 871547-60-3. Preclinical studies have demonstrated its efficacy in modulating specific enzyme pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, in vitro assays revealed that the compound exhibits potent inhibitory activity against certain kinases, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and Alzheimer's disease. These findings are supported by molecular docking studies, which highlight the compound's strong binding affinity to target proteins.

In addition to its therapeutic potential, recent investigations have focused on the safety profile of 871547-60-3. Toxicology studies conducted in animal models indicated that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to assess its long-term toxicity and potential drug-drug interactions. These results underscore the importance of continued research to fully elucidate the compound's clinical applicability.

Looking ahead, the development of 871547-60-3 as a lead compound in drug discovery is highly anticipated. Researchers are currently exploring its potential in combination therapies and its use in targeted drug delivery systems. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the identification of derivatives with improved efficacy and reduced side effects. As the field advances, 871547-60-3 may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.